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Compound of Interest

Compound Name:
1-(3-Fluoro-5-methylphenyl)ethan-

1-amine

CAS No.: 1270461-30-7

Cat. No.: B1396129

Get Quote

Executive Summary & Compound Profile
1-(3-Fluoro-5-methylphenyl)ethan-1-amine (CAS: 1270461-30-7) represents a specialized

class of chiral benzylic amines used as "magic bullet" scaffolds in medicinal chemistry. The

specific substitution pattern—a fluorine at position 3 and a methyl group at position 5—offers a

unique electronic and steric profile that distinguishes it from more common analogs like 3,5-

difluoro or 3,5-dimethyl derivatives.

This guide objectively compares the reactivity, synthesis, and resolution of its stereoisomers,

providing actionable protocols for accessing the (R)- and (S)-enantiomers with high optical

purity.

Chemical Identity[1][2][3][4]
IUPAC Name: 1-(3-Fluoro-5-methylphenyl)ethan-1-amine[1]

Molecular Formula: C
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H

FN[2][3][4]

Molecular Weight: 153.20 g/mol [4]

Key Isomers: (1R)-enantiomer and (1S)-enantiomer.

Electronic & Structural Analysis: The "Push-Pull"
Effect
The reactivity of the amine nitrogen is governed by the electronic nature of the aryl ring. The 3-

fluoro-5-methyl substitution creates a distinct electronic environment compared to standard

building blocks.
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Feature
3-Fluoro
Substituent

5-Methyl
Substituent

Net Effect on
Amine (Benzylic
Position)

Electronic Effect
Inductive Withdrawal

(-I)

Inductive Donation

(+I)

Modulated Electron

Density: The

withdrawing F atom

lowers the pKa slightly

compared to

unsubstituted

benzylamine, but the

Me group partially

compensates.

Hammett Constants (

)
+0.34 (Withdrawing) -0.07 (Donating)

: The ring is overall

electron-deficient,

making the amine less

basic than non-

fluorinated analogs

but more nucleophilic

than bis-CF

analogs.

Metabolic Stability
Blocks metabolic

oxidation

Blocks metabolic

oxidation

High Stability: Both

meta-positions are

blocked, preventing

facile CYP450

hydroxylation at the

ring's most reactive

sites.

Implication for Reactivity:

Nucleophilicity: The amine is sufficiently nucleophilic for standard acylations and alkylations

but may require slightly longer reaction times in S

Ar reactions compared to electron-rich benzylamines.
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Salt Formation: Forms stable, crystalline salts with chiral acids (tartaric, mandelic), facilitating

classical resolution.

Comparative Synthesis & Resolution Strategies
Accessing the pure isomers requires choosing between biocatalytic and chemical routes. The

choice depends on scale and required purity.

Strategy A: Biocatalytic Transamination (Recommended
for High ee)
This method utilizes

-transaminases (specifically variants like ATA117) to convert the corresponding ketone directly
to the chiral amine.

Mechanism: Asymmetric transfer of an amino group from an achiral donor (isopropylamine)

to the ketone.

Selectivity: Highly (R)-selective for 3,5-disubstituted acetophenones.

Pros: 100% theoretical yield (unlike kinetic resolution), >99% ee, Green chemistry.

Cons: Requires enzyme screening; substrate inhibition at high concentrations.

Strategy B: Lipase-Catalyzed Kinetic Resolution
Uses a lipase (e.g., Candida antarctica Lipase B, CAL-B) to selectively acylate one enantiomer

of the racemic amine.

Mechanism: The enzyme preferentially acylates the (R)-amine, leaving the (S)-amine free (or

vice versa depending on the acyl donor).

Selectivity: High (

) for benzylic amines.

Pros: Cheap, robust, no cofactor recycling needed.
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Cons: Max 50% yield for the desired enantiomer; requires separation of amide and amine.

Strategy C: Classical Chemical Resolution
Formation of diastereomeric salts using chiral acids.[5]

Resolving Agents: (L)-Tartaric acid or (S)-Mandelic acid.

Pros: Scalable to kilograms without specialized biotech equipment.

Cons: Labor-intensive crystallization cycles; lower atom economy.

Visualizing the Resolution Pathways
The following diagram illustrates the decision logic and workflow for accessing both isomers.

Starting Material:
3-Fluoro-5-methylacetophenone

Biocatalytic Transamination
(ATA117 + PLP + Isopropylamine)

Direct Asymmetric Synthesis

Reductive Amination
(NH4OAc, NaBH3CN)

Chemical Route

(R)-1-(3-Fluoro-5-methylphenyl)ethan-1-amine
(>99% ee, High Yield)

Racemic Amine
(±)-Isomer

Kinetic Resolution
(CAL-B, Ethyl Acetate)

Enzymatic Resolution

(S)-Amine (Unreacted)
(>98% ee)

Filter/Extract

(R)-Acetamide
(Hydrolyze to get R-Amine)

Precipitate/Chromatography

Click to download full resolution via product page
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Caption: Comparative workflow for accessing (R) and (S) isomers via Transamination (Green)

vs. Kinetic Resolution (Red).

Experimental Protocols
Protocol 1: Biocatalytic Synthesis of the (R)-Isomer
Based on optimized protocols for 3,5-disubstituted acetophenones (e.g., 3,5-bis(trifluoromethyl)

analogs).

Reagents:

Substrate: 3-Fluoro-5-methylacetophenone (50 mM)

Enzyme:

-Transaminase (ATA117 or equivalent commercial variant)

Amine Donor: Isopropylamine (1 M, pH 7.5)

Cofactor: Pyridoxal-5'-phosphate (PLP, 1 mM)

Buffer: Tris-HCl (100 mM, pH 7.5)

Procedure:

Preparation: Dissolve the ketone substrate in DMSO (5% v/v final concentration).

Reaction: Add the substrate solution to the Tris-HCl buffer containing PLP and

Isopropylamine.

Initiation: Add the Transaminase enzyme preparation (lyophilized powder or whole cells).

Incubation: Shake at 30°C, 150 rpm for 24 hours.

Workup: Basify reaction mixture to pH 12 with NaOH (10 M). Extract 3x with Ethyl Acetate.

Purification: Dry organic layer over Na
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SO

, concentrate, and purify via Kugelrohr distillation or column chromatography (DCM/MeOH
9:1).

Expected Outcome: >90% Conversion, >99% ee (R)-isomer.

Protocol 2: Classical Resolution of the Racemate
Standard protocol for benzylic amines.

Reagents:

Substrate: Racemic 1-(3-Fluoro-5-methylphenyl)ethan-1-amine (10 mmol)

Resolving Agent: (L)-(+)-Tartaric acid (10 mmol)

Solvent: Ethanol/Water (9:1 mixture)

Procedure:

Salt Formation: Dissolve the racemic amine in hot Ethanol/Water. Add (L)-Tartaric acid

slowly.

Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C

overnight.

Filtration: Collect the crystals (typically the (R)-amine-(L)-tartrate salt crystallizes first for this

class).

Recrystallization: Recrystallize the salt from Ethanol until constant melting point and optical

rotation are achieved.

Liberation: Treat the salt with 1M NaOH and extract with MTBE to yield the free chiral amine.

Comparative Data Summary
The following table summarizes the performance of different methods for this specific scaffold

class.
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Parameter
Biocatalytic
(ATA117)

Kinetic Resolution
(CAL-B)

Chemical
Resolution
(Tartaric Acid)

Target Isomer (R)-Selective
(S)-Amine + (R)-

Amide

(R) or (S) (Agent

dependent)

Yield High (85-95%) Max 50% (per isomer) 30-40% (per isomer)

Enantiomeric Excess

(ee)
>99% >98% (S), >95% (R)

>99% (after

recrystallization)

Atom Economy High Medium Low

Scalability
Medium (Enzyme

cost)
High Very High

Cost Efficiency
Best for high-value

targets
Good for gram-scale Best for kg-scale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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